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Compound of Interest

Compound Name: 9-(4-Nitrophenyl)-9H-carbazole

Cat. No.: B094307 Get Quote

CAS Number: 16982-76-6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-(4-Nitrophenyl)-9H-carbazole, a

heterocyclic aromatic compound. The information collated is intended to support research,

development, and application activities by furnishing key physical, chemical, and synthetic

data. While specific biological signaling pathways for this compound are not extensively

documented in publicly available literature, this guide also summarizes the known biological

activities of structurally related carbazole derivatives to provide a contextual framework for

potential research directions.

Core Compound Information
9-(4-Nitrophenyl)-9H-carbazole is a derivative of carbazole, a tricyclic aromatic heterocycle.

The addition of a 4-nitrophenyl group at the 9-position of the carbazole ring significantly

influences its electronic and chemical properties.

Physical and Chemical Properties
The following table summarizes the key quantitative data for 9-(4-Nitrophenyl)-9H-carbazole.
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Property Value Source

Molecular Formula C₁₈H₁₂N₂O₂ [1][2]

Molecular Weight 288.3 g/mol [1][2]

Melting Point 208-209 °C

XLogP3 4.8 [1]

Exact Mass 288.089877630 Da [1]

Monoisotopic Mass 288.089877630 Da [1]

Spectral Data
A summary of available spectral data is presented below. This information is critical for

compound identification and characterization.

Spectral Data Type Key Peaks/Signals Source

GC-MS

m/z Top Peak: 288, m/z 2nd

Highest: 241, m/z 3rd Highest:

242

[1]

¹H NMR (CDCl₃, p.p.m.)

8.48 (d), 7.75 (d), 8.15 (d),

7.50 (m, 4H), 7.35 (t, J= 6.6

Hz, 2H)

[3]

IR (KBr Wafer)
Data available, specific peaks

not enumerated in the source.

Experimental Protocols
A documented experimental protocol for the synthesis of 9-(4-Nitrophenyl)-9H-carbazole is

available, providing a clear method for its preparation in a laboratory setting.[3]

Synthesis of 9-(4-Nitrophenyl)-9H-carbazole
Materials:
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Carbazole (0.5 mmol, 83.6 mg)

Potassium hydroxide (5.0 mmol, 280.0 mg)

1-Nitrobenzene (10 ml)

Procedure:

Carbazole and potassium hydroxide are dissolved in 1-nitrobenzene.

The mixture is heated to obtain a clear orange solution.

The reaction is allowed to proceed, after which the solvent is evaporated.

The resulting crude product is purified to yield 9-(4-Nitrophenyl)-9H-carbazole.

The following diagram illustrates the workflow for the synthesis of 9-(4-Nitrophenyl)-9H-
carbazole.
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Synthesis Workflow for 9-(4-Nitrophenyl)-9H-carbazole
Dissolve Carbazole and KOH

in 1-Nitrobenzene

Heat Mixture

Formation of clear orange solution

Evaporate Solvent

After reaction completion

Purify Product

Crude product obtained

9-(4-Nitrophenyl)-9H-carbazole

Click to download full resolution via product page

Synthesis Workflow

Potential Biological Activities of Related Carbazole
Derivatives
While specific bioactivity data for 9-(4-Nitrophenyl)-9H-carbazole is limited in the reviewed

literature, the broader class of N-substituted carbazole derivatives, including those with

nitrophenyl moieties, has been investigated for various biological activities. These findings may

suggest potential avenues of research for the title compound.

A review of N-substituted carbazole derivatives highlights several areas of biological interest.[4]

For instance, a carbazole derivative containing a 1-carbazole-9-yl-2-(4-nitro-phenyl)-4,5-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b094307?utm_src=pdf-body-img
https://www.benchchem.com/product/b094307?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6332089/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


diphenyl-1H-1-yl-amino)-ethanone moiety demonstrated potent antimicrobial activity against B.

subtilis, S. aureus, E. coli, and K. pneumoniae.[4] Another study found that a 5-[(9H-carbazol-9-

yl)methyl]-N-[(4-nitrophenyl)(piperazin-1-yl)methyl]-1,3,4-oxadiazol-2-amine exhibited notable

antibacterial and antifungal properties.[5] Furthermore, various carbazole derivatives have

been explored for their anti-inflammatory and neuroprotective activities.[4]

The diagram below illustrates the general classes of biological activity reported for nitrophenyl-

carbazole derivatives and related compounds.

Reported Biological Activities of Related Carbazole Derivatives

Nitrophenyl-Carbazole
Derivatives

Antimicrobial Activity Anti-inflammatory Activity Neuroprotective Activity Antifungal Activity

Click to download full resolution via product page

Biological Activities of Related Carbazole Derivatives

Conclusion
9-(4-Nitrophenyl)-9H-carbazole is a well-characterized compound with established physical

and chemical properties and a clear synthetic pathway. While its specific biological role is an

area requiring further investigation, the known activities of structurally similar compounds

suggest that it may be a valuable molecule for screening in antimicrobial, anti-inflammatory,

and neuroprotective assays. This guide provides a foundational dataset to support such future

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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